N-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12BrN3O/c1-8-7-9(13)3-4-10(8)15-12(17)11-5-6-14-16(11)2/h3-7H,1-2H3,(H,15,17)
• InChI Key: OULCNRSHAQNZJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C2=CC=NN2C
• Molecular Formula: C12H12BrN3O
• Molecular Weight: 294.15 g/mol
• CAS No.: 489406-48-6

Description

“N-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• N-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is involved in the synthesis of various chemical compounds. For example, reactions involving aminoguanidine and 4-(4-methylphenyl)but-3-en-2-one have led to products with a substituted pyrazoline ring and a carboxamide moiety (Kettmann & Svetlik, 2003).
• The compound has been used in the synthesis of pyrazolo[4,3‐d]pyrimidin‐7‐ones, demonstrating its versatility in organic chemistry (Khan et al., 2005).

Medicinal Chemistry and Drug Design

• Research in medicinal chemistry has utilized this compound in the synthesis of various derivatives for potential therapeutic applications. For instance, 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized and screened for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez & Osman, 2014).

Agricultural Chemistry

• In agricultural chemistry, derivatives of this compound have been synthesized and tested for their insecticidal and fungicidal activities, showing effectiveness against various pests and pathogens (Qi et al., 2014).

Advanced Material Synthesis

• This compound is also significant in the synthesis of advanced materials, including novel organosulfur compounds showing potential as crop-protecting agents (Lim, Lee & Park, 2019).

Radiochemical Studies

• In radiochemical studies, derivatives have been synthesized for use as PET radiotracers, aiding in the understanding of cannabinoid receptors (Katoch-Rouse & Horti, 2003).

Nonlinear Optical Properties

• Research on nonlinear optical properties has been conducted using pyrazole-thiophene-based amide derivatives synthesized from this compound, highlighting its importance in materials science (Kanwal et al., 2022).

Mechanism of Action

Target of Action

The primary target of N-(4-bromo-2-methylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is Plasmodium Dihydroorotate dehydrogenase (Malaria DHOdehase) . This enzyme plays a crucial role in the de novo pyrimidine biosynthesis pathway of the malaria parasite, Plasmodium falciparum . It catalyzes the conversion of dihydroorotate to orotate with quinone as an electron acceptor .

Mode of Action

The compound interacts with its target by binding to the active site of the enzyme, thereby inhibiting its function . This inhibition disrupts the pyrimidine biosynthesis pathway, which is essential for the growth and survival of the malaria parasite .

Biochemical Pathways

The affected biochemical pathway is the de novo pyrimidine biosynthesis pathway . The inhibition of Dihydroorotate dehydrogenase disrupts this pathway, leading to a deficiency in pyrimidine nucleotides. These nucleotides are essential components of DNA and RNA, and their deficiency hampers the replication and transcription processes in the parasite, thereby inhibiting its growth and proliferation .

Result of Action

The result of the compound’s action is the inhibition of the growth and proliferation of the malaria parasite . By disrupting the pyrimidine biosynthesis pathway, the compound hampers the replication and transcription processes in the parasite, leading to its death .